Cas no 1270356-90-5 (2-AMINO-2-(3,5-DICHLOROPYRIDIN-2-YL)ETHAN-1-OL)

• Product Name: 2-AMINO-2-(3,5-DICHLOROPYRIDIN-2-YL)ETHAN-1-OL
• CAS No: 1270356-90-5
• MF: C₇H₈Cl₂N₂O
• MW: 207.05721950531
• MDL: MFCD18660876
• CID: 5583363
• PubChem ID: 129943449
• Update Time: 2025-06-22

2-AMINO-2-(3,5-DICHLOROPYRIDIN-2-YL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(3,5-DICHLOROPYRIDIN-2-YL)ETHAN-1-OL
• 2-Pyridineethanol, β-amino-3,5-dichloro-
• EN300-1983885
• 1270356-90-5

• MDL： MFCD18660876
• Inchi： 1S/C7H8Cl2N2O/c8-4-1-5(9)7(11-2-4)6(10)3-12/h1-2,6,12H,3,10H2
• InChI Key： YNQMYDSBCWFLJI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C(CO)N)Cl

Computed Properties

• Exact Mass: 206.0013683g/mol
• Monoisotopic Mass: 206.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.465±0.06 g/cm3(Predicted)
• Boiling Point: 345.5±37.0 °C(Predicted)
• pka: 11.72±0.10(Predicted)

Additional information on 2-AMINO-2-(3,5-DICHLOROPYRIDIN-2-YL)ETHAN-1-OL

Comprehensive Overview of 2-AMINO-2-(3,5-DICHLOROPYRIDIN-2-YL)ETHAN-1-OL (CAS No. 1270356-90-5)

2-AMINO-2-(3,5-DICHLOROPYRIDIN-2-YL)ETHAN-1-OL (CAS No. 1270356-90-5) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its pyridine backbone and amino alcohol functional groups, has garnered attention due to its potential as a building block in drug discovery and material science. Researchers are increasingly exploring its utility in synthesizing novel heterocyclic compounds, which are pivotal in developing bioactive molecules.

The structural uniqueness of 2-AMINO-2-(3,5-DICHLOROPYRIDIN-2-YL)ETHAN-1-OL lies in its dichloropyridine moiety, which enhances its reactivity and selectivity in chemical transformations. This feature makes it a valuable intermediate for constructing complex pharmaceutical scaffolds. Recent studies highlight its role in optimizing kinase inhibitors, a hot topic in oncology research, where precision-targeted therapies are in high demand. The compound’s ability to modulate molecular interactions aligns with the growing focus on personalized medicine.

From an industrial perspective, CAS No. 1270356-90-5 is often discussed in forums related to green chemistry and sustainable synthesis. As environmental regulations tighten, chemists seek efficient routes to synthesize such intermediates with minimal waste. Innovations like catalytic amination and microwave-assisted reactions have been applied to derivatives of this compound, addressing the demand for eco-friendly processes—a trending topic in AI-driven chemical research.

Analytical challenges associated with 2-AMINO-2-(3,5-DICHLOROPYRIDIN-2-YL)ETHAN-1-OL include its purification and stability under varying conditions. Advanced techniques like HPLC-MS and NMR spectroscopy are critical for quality control, especially when the compound is used in high-throughput screening. These methodologies resonate with the broader scientific community’s interest in automated characterization tools, frequently searched in academic and industrial databases.

In summary, 2-AMINO-2-(3,5-DICHLOROPYRIDIN-2-YL)ETHAN-1-OL exemplifies the intersection of structural complexity and functional versatility. Its relevance to drug development, agrochemical innovation, and sustainable chemistry ensures its continued prominence in scientific literature. As computational chemistry and machine learning advance, further exploration of this compound’s properties is expected to unlock new applications, making it a staple in future research endeavors.